Cas no 89736-68-5 (2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-)
89736-68-5 structure
Product Name:2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-
CAS No:89736-68-5
MF:C11H20ClNO2
MW:233.7350025177
CID:590706
PubChem ID:13273726
Update Time:2025-04-19
2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]-
- 3-(1-chlorooctan-2-yl)-1,3-oxazolidin-2-one
- DTXSID70533911
- 89736-68-5
-
- Inchi: 1S/C11H20ClNO2/c1-2-3-4-5-6-10(9-12)13-7-8-15-11(13)14/h10H,2-9H2,1H3
- InChI Key: ZNHJRCMICXEHPO-UHFFFAOYSA-N
- SMILES: ClCC(CCCCCC)N1C(=O)OCC1
Computed Properties
- Exact Mass: 233.1182566g/mol
- Monoisotopic Mass: 233.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
2-Oxazolidinone, 3-[1-(chloromethyl)heptyl]- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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